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Compound of Interest

Compound Name: Einecs 300-951-4

Cat. No.: B15189126

Application Notes and Protocols for Einecs 300-
951-4

Disclaimer: The following document provides a generalized standard operating procedure for
the preparation of solutions of Einecs 300-951-4. This substance is primarily documented for
industrial use as a fluorescent whitening agent and lacks published data regarding its use in
biological research or drug development. Information on solubility in common laboratory
solvents, solution stability, and biological activity is not readily available. Therefore, this protocol
is based on general laboratory best practices for handling solid compounds with limited
solubility and unknown toxicity. Researchers must perform their own validation, including
solubility testing and stability analysis, before use in any experimental system.

Introduction

Einecs 300-951-4, identified by CAS number 93965-04-9, is a complex organic salt belonging
to the stilbene-triazine class of compounds. Its full chemical name is 4,4'-bis[[6-anilino-4-[bis(2-
hydroxyethyl)amino]-1,3,5 triazin-2-yl] amino]stilbene-2,2'-disulfonic acid, ammonium salt.[1]
These types of chemicals are known as fluorescent whitening agents or optical brighteners,
which function by absorbing ultraviolet light and re-emitting it in the blue region of the visible
spectrum. This property makes materials appear whiter and brighter.

While its primary application is in the textile, paper, and detergent industries, its fluorescent
properties could theoretically be of interest to researchers. However, its utility in a biological
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context has not been established. A significant challenge is the anticipated poor aqueous
solubility of this compound class, which may necessitate the use of organic solvents or
specialized formulation techniques.[2]

Safety and Handling Precautions

A specific Safety Data Sheet (SDS) for Einecs 300-951-4 is not publicly available. Therefore,
this compound should be handled with care, assuming it may be hazardous.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab
coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

» Engineering Controls: Handle the solid powder in a well-ventilated area. If there is a risk of
generating dust, use a chemical fume hood or a balance enclosure.

» Handling: Avoid creating dust. Avoid contact with skin and eyes. Do not ingest or inhale.
Wash hands thoroughly after handling.

» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations for chemical waste.

Quantitative Data Summary

The table below summarizes the known physical and chemical properties of Einecs 300-951-4.
Crucial data for experimental use, such as solubility in common laboratory solvents, is currently
unavailable in the public domain and must be determined empirically.
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Property Value Source
EINECS Number 300-951-4 [1]
CAS Number 93965-04-9 [1]

Molecular Formula

C44H61N15012S2 (Note:
Formula may vary based on

salt form)

Molecular Weight

~1056.2 g/mol

IUPAC Name

diazanium;5-[[4-anilino-6-
[bis(2-
hydroxyethyl)amino]-1,3,5-
triazin-2-yllJamino]-2-[(E)-2-[4-
[[4-anilino-6-[bis(2-
hydroxyethyl)amino]-1,3,5-
triazin-2-ylJamino]-2-
sulfonatophenyl]ethenyllbenze
nesulfonate;2-(2-

hydroxyethylamino)ethanol

Physical State

Solid (Assumed) N/A

Aqueous Solubility

Data not available. Expected

to be low based on related
compounds. A similar stilbene- 2]
triazine derivative (CAS 24231-
46-7) has a reported water

solubility of 5 mg/L at 25°C.

Data not available. Must be
determined empirically.

Common starting solvents for

Organic Solvent Solubility N/A
poorly soluble compounds
include DMSO, DMF, and
ethanol.
) N Data not available. Must be
Solution Stability N/A

determined empirically.
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Store in a tightly sealed
Storage (Solid) container in a cool, dry, and General SOP

dark place.

Store solutions protected from
light. For long-term storage,

Storage (Solution) consider aliquoting and General SOP
freezing at -20°C or -80°C,

pending stability test results.

Experimental Protocols

The following protocols are generalized procedures. The user must adapt them based on their
own solubility and stability tests.

Objective: To identify a suitable solvent for preparing a stock solution.
Materials:

Einecs 300-951-4 solid

Microcentrifuge tubes or small glass vials

Solvents to be tested (e.g., Deionized Water, Ethanol, DMSO, DMF)

Vortex mixer

Sonicator bath

Procedure:

e Weigh out a small, precise amount of Einecs 300-951-4 (e.g., 1 mg) into several separate
vials.

 To the first vial, add a small volume of the first solvent to be tested (e.g., 100 pL of DMSO to
target a 10 mg/mL concentration).

» Vortex the vial vigorously for 1-2 minutes.
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 Visually inspect for undissolved particles.

« If the solid is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

e Re-inspect the solution. If the solid has dissolved, the solvent is suitable at that
concentration.

« If the solid remains undissolved, add another volume of solvent (e.g., another 100 L to
halve the concentration to 5 mg/mL) and repeat steps 3-6.

» Repeat the process with different solvents to determine the best option for your desired stock
concentration.

Objective: To prepare a stock solution for subsequent dilution to working concentrations. This
protocol assumes a suitable organic solvent (e.g., DMSO) has been identified.

Materials:

Einecs 300-951-4 solid

Appropriate volumetric flask or vial

Chosen solvent (e.g., high-purity DMSO)

Analytical balance

Pipettes

Procedure:

o Calculate the mass of Einecs 300-951-4 required to make a desired volume and
concentration (e.g., for 5 mL of a 10 mM solution, using MW = 1056.2 g/mol ). Mass =
1056.2 g/mol * 0.010 mol/L * 0.005 L = 0.0528 g = 52.8 mg

o Carefully weigh the calculated mass of the solid and transfer it to the volumetric flask.

» Add approximately half of the final desired volume of the solvent (e.g., 2.5 mL of DMSO).
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o Cap the flask and mix thoroughly by vortexing or sonicating until the solid is completely
dissolved. Gentle warming may be attempted but be cautious of potential degradation.

e Once dissolved, add the solvent to bring the total volume to the final mark (e.g., 5 mL).

¢ Invert the flask several times to ensure the solution is homogeneous.

o Transfer the solution to a light-protected storage vial. If for long-term use, aliquot into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.

Objective: To dilute the concentrated organic stock solution into an aqueous buffer or cell
culture medium for experiments.

Important Consideration: Adding a DMSO stock solution to an aqueous buffer can cause the
compound to precipitate if its solubility limit is exceeded. It is crucial to keep the final
concentration of the organic solvent low (typically <0.5% v/v) and to mix rapidly during dilution.

Materials:

o Concentrated stock solution (from Protocol 2)

e Aqueous buffer or medium (e.g., PBS, DMEM)

e Sterile conical tubes or vials

Procedure:

o Warm the concentrated stock solution and the aqueous buffer to room temperature or 37°C
as required by the experiment.

e Add the required volume of aqueous buffer to a tube.

o While vortexing or vigorously stirring the buffer, add the small required volume of the stock
solution dropwise. This rapid mixing helps to prevent localized high concentrations and
precipitation. Example: To make 10 mL of a 10 uM working solution from a 10 mM stock: V1
=(C2*V2)/C1=(10 pM * 10 mL) / 10,000 pM = 0.01 mL = 10 pL Add 10 pL of the 10 mM
stock to 9.99 mL of buffer.
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 Visually inspect the final solution for any signs of precipitation. If the solution appears cloudy,
the solubility limit has been exceeded, and a lower concentration should be prepared.

» Use the working solution immediately, as the stability in aqueous media is unknown.

Visualizations

The following diagram outlines the logical workflow for preparing and using solutions of Einecs
300-951-4, from initial assessment to final application.
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Phase 1: Preparation & Validation

Receive Solid Compound
(Einecs 300-951-4)

'

Review Safety Info
(Assume Hazardous)

'

Perform Solubility Test
(Water, DMSO, EtOH, etc.)

iﬁata

Identify Optimal Solvent
& Max Concentration

'

Prepare Concentrated
Stock Solution

l

Perform Stability Test
(Freeze-Thaw, Light Exposure)

Validated Stock

Phase 2: Experimental Use

Calculate Dilution for
Working Concentration

Prepare Aqueous
Working Solution

Check for Precipitation

Proceed with Re-evaluate Concentration
Experiment or Solvent System

Click to download full resolution via product page

Caption: Workflow for preparing solutions of a compound with unknown properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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